Cas no 500169-90-4 (4H-Thiopyran-4-one,2-(4-chlorophenyl)-6-(ethylthio)-)

• Product Name: 4H-Thiopyran-4-one,2-(4-chlorophenyl)-6-(ethylthio)-
• CAS No: 500169-90-4
• MF: C₁₃H₁₁ClOS₂
• MW: 282.808840036392
• CID: 366971
• PubChem ID: 11594369
• Update Time: 2025-04-19

4H-Thiopyran-4-one,2-(4-chlorophenyl)-6-(ethylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-Thiopyran-4-one,2-(4-chlorophenyl)-6-(ethylthio)-
• 2-(4-CHLORO-PHENYL)-6-ETHYLSULFANYLTHIOPYRAN-4-ONE
• 2-(4-chlorophenyl)-6-ethylsulfanylthiopyran-4-one
• 2-(4-chlorophenyl)-6-ethylthio-4H-thiopyran-4-one
• 6-(4-chlorophenyl)-2-ethylsulfanyl-4H-thiopyran-4-one
• AG-F-67554
• AGN-PC-00CAIG
• C60007
• CTK4J1970
• SureCN5843109
• 2-(4-Chlorophenyl)-6-(ethylsulfanyl)-4H-thiopyran-4-one
• SCHEMBL5843109
• DTXSID10469169
• 500169-90-4

• Inchi： 1S/C13H11ClOS2/c1-2-16-13-8-11(15)7-12(17-13)9-3-5-10(14)6-4-9/h3-8H,2H2,1H3
• InChI Key： KDQTXPPWLSCDGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C=C(SCC)S1)=O

Computed Properties

• Exact Mass: 281.99400
• Monoisotopic Mass: 281.9939850g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.354
• Boiling Point: 424.285°C at 760 mmHg
• Flash Point: 210.4°C
• Refractive Index: 1.664
• PSA: 70.61000
• LogP: 4.54070